Cas no 2680790-53-6 (2,2,2-trifluoro-1-3-(5-hydroxy-1,2,4-oxadiazol-3-yl)piperidin-1-ylethan-1-one)

• Product Name: 2,2,2-trifluoro-1-3-(5-hydroxy-1,2,4-oxadiazol-3-yl)piperidin-1-ylethan-1-one
• CAS No: 2680790-53-6
• MF: C₉H₁₀F₃N₃O₃
• MW: 265.189212322235
• CID: 5649883
• PubChem ID: 165917631
• Update Time: 2025-05-26

2,2,2-trifluoro-1-3-(5-hydroxy-1,2,4-oxadiazol-3-yl)piperidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2680790-53-6
• EN300-28281867
• 2,2,2-trifluoro-1-[3-(5-hydroxy-1,2,4-oxadiazol-3-yl)piperidin-1-yl]ethan-1-one
• 2,2,2-trifluoro-1-3-(5-hydroxy-1,2,4-oxadiazol-3-yl)piperidin-1-ylethan-1-one

• Inchi： 1S/C9H10F3N3O3/c10-9(11,12)7(16)15-3-1-2-5(4-15)6-13-8(17)18-14-6/h5H,1-4H2,(H,13,14,17)
• InChI Key： ZKJLCEBVNNCFSH-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCC(C2=NOC(N2)=O)C1)=O)(F)F

Computed Properties

• Exact Mass: 265.06742568g/mol
• Monoisotopic Mass: 265.06742568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71Ų

Additional information on 2,2,2-trifluoro-1-3-(5-hydroxy-1,2,4-oxadiazol-3-yl)piperidin-1-ylethan-1-one

Compound 2,2,2-Trifluoro-1-[3-(5-Hydroxy-1,2,4-Oxadiazol-3-Yl)Piperidin-1-Yl]Ethan-1-One: A Comprehensive Overview

The compound with CAS No. 2680790-53-6, known as 2,2,2-trifluoro-1-[3-(5-hydroxy-1,2,4-oxadiazol-3-yl)piperidin-1-yl]ethan-1-one, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique combination of functional groups and its potential applications in drug design and development. The molecule's structure features a trifluoromethyl group attached to a ketone moiety, which is further connected to a piperidine ring substituted with an oxadiazole derivative. This combination of groups contributes to the compound's intriguing chemical properties and biological activity.

The synthesis of this compound involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent attachment of the trifluoromethyl ketone group. The use of advanced synthetic techniques ensures high yields and purity, making this compound accessible for further research and development. Recent studies have focused on optimizing these synthetic pathways to enhance efficiency and reduce environmental impact.

One of the most promising aspects of this compound is its potential as a lead molecule in drug discovery. The presence of the oxadiazole group is particularly significant due to its known biological activity across various therapeutic areas. For instance, oxadiazoles have been reported to exhibit anti-inflammatory, antitumor, and antimicrobial properties. In this compound, the oxadiazole group is further modified with a hydroxyl group at position 5, which may enhance its bioavailability and pharmacokinetic properties. Recent research has explored the role of such modifications in improving drug efficacy and reducing side effects.

The trifluoromethyl ketone group in this compound adds another layer of complexity to its chemical profile. Trifluoromethyl groups are well-known for their electron-withdrawing effects, which can influence the reactivity and stability of molecules. In this case, the trifluoromethyl ketone group may contribute to the compound's ability to act as a substrate or inhibitor in enzymatic reactions. Studies have shown that such groups can modulate enzyme activity by altering substrate binding or catalytic efficiency.

Another area of interest lies in the piperidine ring structure. Piperidine derivatives are widely studied in medicinal chemistry due to their ability to form hydrogen bonds and interact with biological targets such as receptors and enzymes. The substitution pattern on the piperidine ring in this compound—specifically at position 3—plays a crucial role in determining its pharmacological profile. Recent computational studies have provided insights into how these substitutions affect molecular interactions at atomic levels.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses have confirmed its molecular structure and provided valuable information about its stereochemistry and conformational flexibility. Such detailed characterization is essential for ensuring consistency in both synthetic processes and biological studies.

In terms of applications beyond drug discovery, this compound serves as a valuable tool for studying chemical reactivity and molecular recognition processes. Its unique combination of functional groups makes it an ideal candidate for exploring supramolecular chemistry concepts such as host-guest interactions and self-assembling systems. Recent experiments have demonstrated its ability to form stable complexes with certain metal ions, opening new avenues for materials science applications.

Looking ahead, ongoing research is focused on expanding our understanding of this compound's biological activity across different disease models. Collaborative efforts between academic institutions and pharmaceutical companies are exploring its potential as an anti-cancer agent or an anti-inflammatory drug. Preclinical studies are currently underway to evaluate its safety profile and efficacy in animal models.

In conclusion, 2680790-53-6 represents a fascinating example of modern organic chemistry's ability to design complex molecules with diverse functional groups tailored for specific applications. Its unique structure combines trifluoromethyl ketone functionality with an oxadiazole-modified piperidine ring system—a combination that holds great promise for advancing both chemical science and therapeutic development.